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Compound of Interest

Compound Name: Ivaltinostat

Cat. No.: B1684661

Introduction

Ivaltinostat (also known as CG-200745) is a potent, orally active pan-histone deacetylase
(HDAC) inhibitor.[1][2] By inhibiting the deacetylation of proteins, including histones H3 and
tubulin, Ivaltinostat plays a critical role in epigenetic regulation.[1][2] Its mechanism of action
involves the induction of p53 accumulation, leading to the transactivation of downstream
targets like p21 and MDM2, ultimately resulting in apoptosis in cancer cells.[1][2] Accurate
preparation of lvaltinostat stock and working solutions is crucial for obtaining reproducible and
reliable results in cell-based assays. These application notes provide a detailed protocol for the
preparation, storage, and use of Ivaltinostat in a research laboratory setting.

Physicochemical and Biological Data

Properly handling Ivaltinostat begins with understanding its key properties. The data below
has been compiled for the standard form of Ivaltinostat. Note that a formic salt of Ivaltinostat
also exists, which may have different properties, such as enhanced solubility and a different
molecular weight (473.56 g/mol ).[1][3] Researchers should always confirm the specific form of
the compound they are using.
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Property Value

Molecular Formula C24H33N304

Molecular Weight 427.54 g/mol [2][4][5]
Appearance White to off-white powder
Primary Solvent Dimethyl Sulfoxide (DMSO)[2][6]

0.63 - 1.80 uM for various cholangiocarcinoma

In Vitro ICso Range )
cell lines[1][7]

) ) 0.01 puM to 100 uM in various cancer cell lines
Effective Concentration Range
(e.g., prostate, lung)[1][7]

Experimental Protocols

1. Preparation of a 10 mM Ivaltinostat Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution in
DMSO, which can be stored for long-term use.

Materials and Equipment:

« lvaltinostat powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or cryogenic vials

o Calibrated analytical balance

» Pipettes and sterile, filtered pipette tips

e Vortex mixer

e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:
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e Pre-weighing Preparation: Before opening, bring the vial of Ivaltinostat powder to room
temperature to prevent condensation of moisture.

» Weighing Ivaltinostat: Carefully weigh out a precise amount of Ivaltinostat powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.28 mg of Ivaltinostat.

o Calculation:
= Volume (L) x Molarity (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.010 mol/L x 427.54 g/mol = 0.0042754 g = 4.28 mg

o Dissolution: Add the weighed Ivaltinostat to a sterile tube. Using a calibrated pipette, add
the calculated volume of DMSO (e.g., 1 mL for 4.28 mg) to the tube.

o Solubilization: Cap the tube tightly and vortex thoroughly until the powder is completely
dissolved. If necessary, gentle warming (up to 37°C) or brief sonication can aid dissolution.[6]
Visually inspect the solution against a light source to ensure no particulates are present.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in
sterile microcentrifuge tubes or cryogenic vials.[6]

e Long-term Storage: Store the aliquots at -80°C for up to one year or at -20°C for up to one
month.[2][7]

Workflow for Ivaltinostat Stock Preparation
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Caption: Workflow for preparing a 10 mM Ivaltinostat stock solution.
2. Preparation of Working Solutions for Cell Culture

This protocol details the serial dilution of the primary stock solution into cell culture medium for
treating cells at the desired final concentration.

Materials and Equipment:
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10 mM Ivaltinostat stock solution in DMSO
Complete cell culture medium (appropriate for the cell line)
Sterile microcentrifuge tubes and/or multi-well plates

Pipettes and sterile, filtered pipette tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the 10 mM Ivaltinostat stock solution from the
-80°C freezer and thaw it at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation of the compound
in the aqueous culture medium, it is advisable to perform an intermediate dilution in DMSO
or the culture medium.[8] For example, dilute the 10 mM stock 1:10 in culture medium to
create a 1 mM intermediate stock.

Final Dilution: Prepare the final working solution by diluting the intermediate or primary stock
into the complete cell culture medium. For example, to achieve a final concentration of 1 uM
in 10 mL of medium, add 10 pL of the 1 mM intermediate stock.

o Calculation (from 1 mM intermediate):
= (C1)(V1) = (C2)(V2)
= (1000 puM)(V1) = (1 uM)(10,000 pL) -> V1 = 10 pL

Vehicle Control: It is critical to include a vehicle control in all experiments. This control should
contain the same final concentration of DMSO as the treated samples (e.qg., if the final
dilution is 1:1000, the DMSO concentration is 0.1%). Most cell lines can tolerate DMSO
concentrations up to 0.5%, but it is best to keep it below 0.1%.[6][8]

Application to Cells: Mix the working solution gently by pipetting or inverting and add it to
your cell culture plates.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72
hours).[1]
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lvaltinostat's Mechanism of Action
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Caption: Ivaltinostat inhibits HDACs, leading to apoptosis.

Storage and Stability Summary
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Storage ]
Form Shelf Life Notes
Temperature
Keep tightly sealed
Powder -20°C ~3 years[2] and protected from
light.
Aliquot to avoid
DMSO Stock -80°C ~1 year[2] repeated freeze-thaw
cycles.[6]
For shorter-term
DMSO Stock -20°C ~1 month[7]

storage.

Safety and Handling Precautions

Ivaltinostat is a potent bioactive compound. Handle with care, using appropriate PPE.

Work in a well-ventilated area or a chemical fume hood when handling the powder.

Avoid inhalation of dust and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before use.

Troubleshooting

o Precipitation in Media: If the compound precipitates upon dilution into aqueous culture
medium, try performing serial dilutions in DMSO first to a lower concentration before the final
dilution into the medium.[8] Alternatively, brief sonication of the final working solution may

help redissolve the precipitate.[6]

¢ Inconsistent Results: Ensure the stock solution has not undergone multiple freeze-thaw
cycles. Use a fresh aliquot for each experiment. Verify pipette calibration and calculations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparing Ivaltinostat
Stock Solutions for Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1684661#preparing-ivaltinostat-stock-solutions-
for-cell-culture-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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